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Abstract
Olivomycin D, a member of the aureolic acid family of antibiotics, is a polyketide natural

product with significant antitumor properties. This document provides a comprehensive

technical overview of the discovery, origin, and biological mechanisms of Olivomycin D. It

includes a summary of its physicochemical properties, detailed experimental methodologies for

its study, and a depiction of its known signaling pathways. This guide is intended to serve as a

valuable resource for researchers and professionals in the fields of oncology, pharmacology,

and drug development.

Discovery and Origin
The discovery of the olivomycins dates back to the early 1960s. A seminal paper published in

the Russian journal Antibiotiki in 1962 by G. F. Gause, M. G. Brazhnikova, and their colleagues

first described the isolation and purification of a new antibiotic complex, which they named

olivomycin. While this initial publication laid the groundwork, subsequent research led to the

separation and characterization of the individual components of this complex, including

Olivomycin D.
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The primary origin of Olivomycin D is the actinomycete bacterium Streptomyces olivoreticuli.

[1][2] Strains of this soil-dwelling microorganism have been identified as producers of the

olivomycin complex. More recently, a derivative of the closely related Olivomycin A has been

isolated from a marine sponge-associated Streptomyces species, suggesting that diverse

environments may harbor olivomycin-producing actinomycetes.

Physicochemical Properties
Olivomycin D is a glycosylated polyketide characterized by a tricyclic aromatic aglycone linked

to a chain of deoxy sugars. Its complex structure is fundamental to its biological activity. The

key physicochemical properties of Olivomycin D are summarized in the table below.

Property Value Reference

Molecular Formula C47H66O22 [3]

Molecular Weight 983.014 g/mol [3]

Density 1.5 ± 0.1 g/cm³ [3]

Boiling Point 1070.6 ± 65.0 °C at 760 mmHg [3]

Flash Point 306.8 ± 27.8 °C [3]

LogP 1.54 [3]

Refractive Index 1.623 [3]

Melting Point 160-165 °C [4]

Optical Rotation (α)D20 -36° (c = 0.5 in ethanol) [4]

Appearance Yellow crystals [4]

Experimental Protocols
The isolation and characterization of Olivomycin D involve a series of meticulous experimental

procedures. The following sections outline the general methodologies employed.
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Isolation and Purification of Olivomycin D from
Streptomyces
A generalized workflow for the extraction and purification of Olivomycin D from a culture of

Streptomyces olivoreticuli is presented below. This process is designed to separate the

compound from the fermentation broth and other cellular components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3344421?utm_src=pdf-body
https://www.benchchem.com/product/b3344421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Isolation and Purification of Olivomycin D
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Simplified Apoptosis Signaling Pathway Induced by Olivomycin D
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Inhibition of p53-Dependent Transcription by Olivomycin D
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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